Cas no 886366-15-0 (Benzenepropanoic acid,3-methyl-a-[(methylamino)methyl]-, ethylester)

• Product name: Benzenepropanoic acid,3-methyl-a-[(methylamino)methyl]-, ethylester
• CAS No: 886366-15-0
• MF: C₁₄H₂₁NO₂
• MW: 235.32204
• CID: 712670
• PubChem ID: 44890891

Benzenepropanoic acid,3-methyl-a-[(methylamino)methyl]-, ethylester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,3-methyl-a-[(methylamino)methyl]-, ethylester
• ethyl 2-(methylaminomethyl)-3-(3-methylphenyl)propanoate
• ETHYL 2-METHYLAMINOMETHYL-3-M-TOLYL-PROPIONATE
• 2-(methylaminomethyl)-3-(3-methylphenyl)propanoic acid ethyl ester
• 2-methylaminomethyl-3-m-tolyl-propionic acid ethyl ester
• DTXSID10661383
• Ethyl 2-[(methylamino)methyl]-3-(3-methylphenyl)propanoate
• 886366-15-0
• ethyl 2-(methylaminomethyl)-3-(m-tolyl)propanoate
• A842777
• ETHYL2-METHYLAMINOMETHYL-3-M-TOLYL-PROPIONATE
• Ethyl 3-(methylamino)-2-(3-methylbenzyl)propanoate

• MDL： MFCD08061206
• Inchi： InChI=1S/C14H21NO2/c1-4-17-14(16)13(10-15-3)9-12-7-5-6-11(2)8-12/h5-8,13,15H,4,9-10H2,1-3H3
• InChI Key： AKJNNENPVDCYPU-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(CC1=CC=CC(=C1)C)CNC

Computed Properties

• Exact Mass: 235.15700
• Monoisotopic Mass: 235.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 38.3A^2
• Surface Charge: 0
• XLogP3: 2.3

Experimental Properties

• Density: 1.006
• Boiling Point: 341.1°C at 760 mmHg
• Flash Point: 160.1°C
• Refractive Index: 1.503
• PSA: 38.33000
• LogP: 2.32710